Cas no 1803585-22-9 (2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride)

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride is a fluorinated cyclobutylamine derivative with significant utility in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for modulating biological activity. The cyclobutane ring introduces conformational rigidity, which can improve target selectivity in drug design. As a hydrochloride salt, it offers improved solubility and handling properties compared to the free base. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its structural features make it suitable for exploring structure-activity relationships in medicinal chemistry applications.

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride structure

1803585-22-9 structure

Product Name:2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride

CAS No:1803585-22-9

MF:C₅H₉ClF₃N

MW:175.579870939255

MDL:MFCD28246346

CID:5040339

PubChem ID:91662861

Update Time:2026-02-28

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(trifluoromethyl)cyclobutan-1-amine hydrochloride
- 2-(trifluoromethyl)cyclobutan-1-amine;hydrochloride
- 2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride
- MDL： MFCD28246346
- Inchi： 1S/C5H8F3N.ClH/c6-5(7,8)3-1-2-4(3)9;/h3-4H,1-2,9H2;1H
- InChI Key： YYYMJJAPNAKGEH-UHFFFAOYSA-N
- SMILES： Cl.FC(C1CCC1N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 109
Topological Polar Surface Area: 26

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(Trifluoromethyl)cyclobutan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T899050-1mg	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9		1mg	$ 50.00	2022-06-02
TRC	T899050-2mg	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9		2mg	$ 70.00	2022-06-02
TRC	T899050-10mg	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9		10mg	$ 295.00	2022-06-02
Enamine	EN300-198368-0.05g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	0.05g	$581.0	2023-09-16
Enamine	EN300-198368-0.1g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	0.1g	$759.0	2023-09-16
Enamine	EN300-198368-0.25g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	0.25g	$1082.0	2023-09-16
Enamine	EN300-198368-0.5g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	0.5g	$1705.0	2023-09-16
Enamine	EN300-198368-1.0g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	1g	$2186.0	2023-05-27
Enamine	EN300-198368-2.5g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	2.5g	$4286.0	2023-09-16
Enamine	EN300-198368-5.0g	2-(trifluoromethyl)cyclobutan-1-amine hydrochloride	1803585-22-9	95%	5g	$6339.0	2023-05-27